4-(Acetylamino)phenyl 4-butoxy-3-methylbenzenesulfonate

• IUPAC Name: (4-acetamidophenyl) 4-butoxy-3-methylbenzenesulfonate
• InChI: InChI=1S/C19H23NO5S/c1-4-5-12-24-19-11-10-18(13-14(19)2)26(22,23)25-17-8-6-16(7-9-17)20-15(3)21/h6-11,13H,4-5,12H2,1-3H3,(H,20,21)
• InChI Key: HMBHXQFGUHJYOW-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)NC(=O)C)C
• Molecular Formula: C19H23NO5S
• Molecular Weight: 377.5 g/mol
• CAS No.: 2380182-62-5

Description

4-(Acetylamino)phenyl 4-butoxy-3-methylbenzenesulfonate is a useful research compound. Its molecular formula is C19H23NO5S and its molecular weight is 377.46. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Optical Analysis

Research has been conducted on similar compounds to 4-(Acetylamino)phenyl 4-butoxy-3-methylbenzenesulfonate, focusing on their crystal structures and optical properties. For instance, a study on a π-conjugated chromophore similar in structure demonstrated its potential in nonlinear optical applications, emphasizing the role of hydrogen bonding in molecular packing for optimal alignment of cations (Antony et al., 2019).

Nonlinear Optical (NLO) Properties

The nonlinear optical properties of derivatives similar to this compound have been explored, revealing that such compounds can exhibit significant NLO activity. This makes them suitable for applications in photonics and optoelectronics (Ogawa et al., 2008).

Synthesis and Applications in Material Science

In material science, derivatives of this compound have been synthesized and characterized, showing potential applications in developing new materials with specific optical and thermal properties. These materials can be used in various industries, including electronics and photonics (Zhou et al., 2018).

Antimicrobial Activity

Some derivatives of this compound have been evaluated for antimicrobial activity. These studies indicate the potential use of such compounds in medical and pharmaceutical applications as antimicrobial agents (Habib et al., 2013).

Terahertz Generation and Photonics

Derivatives of this compound have been investigated for their ability to generate terahertz (THz) radiation, a critical component in advanced photonics technologies. This research opens up possibilities for the use of such compounds in developing new THz generation materials (Valdivia-Berroeta et al., 2018).